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Compound of Interest

Compound Name: 6-Methyl-4-chromanone

Cat. No.: B1361120

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety and handling guidelines
for 6-Methyl-4-chromanone. Intended for professionals in research and drug development,
this document synthesizes available data on the compound's physicochemical properties,
toxicological profile, and potential hazards. In the absence of specific occupational exposure
limits, this guide emphasizes a risk-based approach to handling, incorporating principles of
control banding. Detailed protocols for safe handling, storage, disposal, and emergency
procedures are provided to minimize exposure and ensure a safe laboratory environment.

Chemical and Physical Properties

6-Methyl-4-chromanone is a solid organic compound. A summary of its key physical and
chemical properties is presented in Table 1. Understanding these properties is fundamental to
its safe handling and storage.
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Property Value Reference
Molecular Formula C10H1002 [1112]
Molecular Weight 162.19 g/mol [2]
CAS Number 39513-75-2 [2]
Appearance White to almost white powder 3]
or lump

Melting Point 31-35 °C (lit.) [2][5]
Boiling Point 141-143 °C at 13.5 mmHg (lit.)  [6][5]
Density 1.071 g/mL at 25 °C (lit.) [2][6]
Solubility Soluble in Methanol [5]
Flash Point >230 °F (>110 °C) [5]

Toxicological Information and Hazard Classification

The toxicological properties of 6-Methyl-4-chromanone have not been fully investigated.

However, based on available data, it is classified under the Globally Harmonized System

(GHS) as follows:

Hazard Class Category Hazard Statement
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity (Dermal) Category 4 ]
skin
Hazardous to the aquatic H413: May cause long lasting
Category 4

environment, long-term hazard

harmful effects to aquatic life

Note: Specific LD50 values for oral, dermal, or inhalation routes are not currently available in

the public domain. The GHS categorization suggests a moderate acute toxicity concern.

Potential Health Effects
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 Ingestion: Harmful if swallowed, may cause gastrointestinal irritation with symptoms such as
nausea, vomiting, and diarrhea.[7]

» Skin Contact: Harmful in contact with skin. May cause skin irritation.[7]
o Eye Contact: May cause eye irritation.[7]
 Inhalation: May cause respiratory tract irritation.[7]

Due to the lack of comprehensive toxicological data, it is prudent to treat 6-Methyl-4-
chromanone with a high degree of caution and to minimize all routes of exposure.

Occupational Exposure Limits

As of the date of this publication, there are no established occupational exposure limits (OELS)
such as Permissible Exposure Limits (PEL) from OSHA, Threshold Limit Values (TLV) from
ACGIH, or Recommended Exposure Limits (REL) from NIOSH for 6-Methyl-4-chromanone.

Control Banding Approach

In the absence of OELSs, a control banding approach is recommended for managing workplace
exposures.[4][8][9] Control banding is a qualitative risk assessment method that matches a
chemical's hazard band with the potential for exposure to determine the necessary level of
control.

Given its GHS classification of "harmful if swallowed" and "harmful in contact with skin," 6-
Methyl-4-chromanone would fall into a moderate hazard band. The required control measures
will depend on the scale and nature of the handling procedure.
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Control Strategy

Risk Assessment

Hazard Band determines
(Moderate)

- Acute Toxicity Cat. 4 (Oral/Dermal)

dictates
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Start: Weighing Powder

Assess the spill size
and immediate hazards

Designate and prepare i
a work area )
Evacuate non-essential
l personnel
Don appropriate PPE i
l Don appropriate PPE
Weigh powder inside a i
certified chemical fume hood Contain the spill with
l absorbent material
Use appropriate tools i
(e.g., anti-static spatula) Carefully collect the
l absorbed material
Clean work area and tools i
after use Decontaminate the spill area
Dispose of waste in Dispose of all waste

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling and Hazard Management]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361120#6-methyl-4-chromanone-safety-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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